Cas no 1783755-80-5 (3-Chloro-2,4-dimethyl-benzenesulfonyl Chloride)

• Product Name: 3-Chloro-2,4-dimethyl-benzenesulfonyl Chloride
• CAS No: 1783755-80-5
• MF: C₈H₈Cl₂O₂S
• MW: 239.118919372559
• CID: 5718822
• PubChem ID: 84799462
• Update Time: 2025-05-23

3-Chloro-2,4-dimethyl-benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 1783755-80-5
• starbld0034170
• 3-Chloro-2,4-dimethylbenzenesulfonyl chloride
• 3-Chloro-2,4-dimethyl-benzenesulfonyl Chloride

• Inchi： 1S/C8H8Cl2O2S/c1-5-3-4-7(13(10,11)12)6(2)8(5)9/h3-4H,1-2H3
• InChI Key： AECHXMDEQIWQAW-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 237.9622061g/mol
• Monoisotopic Mass: 237.9622061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-Chloro-2,4-dimethyl-benzenesulfonyl Chloride

Comprehensive Overview of 3-Chloro-2,4-dimethyl-benzenesulfonyl Chloride (CAS No. 1783755-80-5)

3-Chloro-2,4-dimethyl-benzenesulfonyl Chloride (CAS No. 1783755-80-5) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring a chloro and dimethyl substitution pattern, makes it a valuable building block for constructing complex molecules. Researchers and industries favor this compound for its reactivity in sulfonylation reactions, particularly in the development of agrochemicals, dyes, and advanced materials.

The growing demand for high-purity sulfonyl chlorides like 3-Chloro-2,4-dimethyl-benzenesulfonyl Chloride aligns with trends in green chemistry and sustainable synthesis. Recent studies highlight its role in optimizing reaction efficiency while minimizing waste—a key concern for environmentally conscious manufacturers. Users frequently search for "sulfonyl chloride applications" or "CAS 1783755-80-5 solubility," reflecting interest in its practical handling and solvent compatibility.

From a technical perspective, the compound’s crystalline solid form and stability under inert conditions make it suitable for small-scale laboratory use and industrial-scale production. Analytical methods such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often queried in academic forums. Its melting point and storage recommendations are also critical data points for safe handling.

Innovations in catalyzed sulfonylation have further amplified the relevance of 3-Chloro-2,4-dimethyl-benzenesulfonyl Chloride. For instance, its use in palladium-catalyzed cross-coupling reactions has been explored in peer-reviewed journals, addressing search trends like "sulfonyl chloride in C-S bond formation." Such applications underscore its versatility beyond traditional roles.

Supply chain transparency is another hot topic tied to this compound. Buyers increasingly seek "CAS 1783755-80-5 suppliers with COA" (Certificate of Analysis), emphasizing quality assurance. Regulatory compliance, particularly regarding REACH and GMP standards, is equally pivotal for global trade, as noted in procurement discussions.

In summary, 3-Chloro-2,4-dimethyl-benzenesulfonyl Chloride exemplifies how niche chemicals drive advancements across sectors. Its integration into high-value synthesis workflows and alignment with eco-friendly protocols ensure its enduring relevance. Future research may explore its potential in bioconjugation or polymeric materials, areas garnering significant scientific attention.